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Compound of Interest

Compound Name: SR9186

Cat. No.: B15575178

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SR9186 is a synthetic agonist of the nuclear receptors REV-ERBα (NR1D1) and REV-ERBβ

(NR1D2). These receptors are critical components of the circadian clock and play a significant

role in regulating gene expression involved in metabolism, inflammation, and cellular

proliferation. As transcriptional repressors, REV-ERBs recruit corepressor complexes, including

Nuclear Receptor Corepressor (NCoR) and Histone Deacetylase 3 (HDAC3), to target gene

promoters, thereby inhibiting their transcription. This document provides detailed protocols for

the dissolution and preparation of SR9186 for use in cell culture experiments, along with data

on its biological effects and the signaling pathway it modulates.
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Property Value Reference

Solvent Dimethyl Sulfoxide (DMSO) [1]

Recommended Stock

Concentration
10 mM [2][3][4]

Typical Working Concentration

Range
1 - 20 µM

Inferred from related

compounds and general

practice

Final DMSO Concentration in

Culture
< 0.1 - 0.5% [5]

Effects of REV-ERB Agonism on Target Gene
Expression
Activation of REV-ERB by agonists like SR9186 leads to the repression of target gene

expression. The following table summarizes the observed changes in the mRNA levels of key

REV-ERB target genes.

Gene Function
Fold Change
in Expression

Cell Type Reference

Bmal1 (Arntl)

Core circadian

clock

transcription

factor

Decreased Chondrocytes [6]

Nr1d1 (Rev-

erbα)

Circadian rhythm

and metabolism

Decreased (via

autoregulation)
Chondrocytes [6]

Elovl3
Fatty acid

elongation
Repressed Mouse Liver [7]
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Materials:

SR9186 powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Determine the required amount of SR9186: To prepare a 10 mM stock solution, calculate the

mass of SR9186 needed based on its molecular weight.

Dissolution:

Aseptically weigh the calculated amount of SR9186 powder and transfer it to a sterile

microcentrifuge tube.

Add the appropriate volume of DMSO to achieve a final concentration of 10 mM.

Vortex the solution thoroughly until the SR9186 is completely dissolved. Gentle warming

may be applied if necessary.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. This prevents repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of SR9186 Working Solution for
Cell Culture
Materials:
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10 mM SR9186 stock solution in DMSO

Complete cell culture medium appropriate for the cell line

Sterile tubes for dilution

Procedure:

Thaw the Stock Solution: Remove an aliquot of the 10 mM SR9186 stock solution from the

freezer and thaw it at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final working concentrations (e.g., 1 µM, 5 µM, 10 µM, 20 µM).

Important: Ensure that the final concentration of DMSO in the cell culture medium does

not exceed a level that is toxic to the cells, typically below 0.5%, with 0.1% being a

commonly recommended maximum to minimize off-target effects.[5]

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without SR9186) to the cell culture medium. This is crucial to distinguish the effects of the

compound from those of the solvent.

Application to Cells: Remove the existing medium from the cultured cells and replace it with

the medium containing the desired concentration of SR9186 or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Protocol 3: Cell Viability Assay (MTT Assay)
Materials:

Cells treated with SR9186 and vehicle control

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
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96-well plate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the cell line and allow

them to adhere overnight.

Treatment: Treat the cells with a range of SR9186 concentrations and a vehicle control as

described in Protocol 2. Include untreated cells as a negative control.

Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

MTT Addition: After incubation, add MTT solution to each well and incubate for 2-4 hours at

37°C. During this time, viable cells will metabolize the yellow MTT into a purple formazan

product.

Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each treatment condition relative

to the vehicle control. The IC50 value, the concentration at which 50% of cell viability is

inhibited, can then be determined by plotting cell viability against the log of the SR9186
concentration.
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Caption: SR9186 activates REV-ERB, leading to transcriptional repression of target genes.
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Caption: Workflow for preparing and using SR9186 in cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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